![molecular formula C13H10FNO4S B5188472 3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid](/img/structure/B5188472.png)
3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. The compound is also commonly known as F-Phe-SO2NH2 and has a molecular weight of 327.34 g/mol.
Mechanism of Action
The mechanism of action of 3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes, such as carbonic anhydrase and aromatase. By inhibiting these enzymes, the compound may be able to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have inhibitory effects on various enzymes, including carbonic anhydrase and aromatase. Additionally, the compound has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid in lab experiments is its ability to inhibit the activity of certain enzymes. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of using the compound is its low yield in the synthesis process, which can make it difficult to obtain large amounts of the compound for use in experiments.
Future Directions
There are several potential future directions for the study of 3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer. Additionally, the compound could be further studied to better understand its mechanism of action and its effects on various enzymes. Finally, the synthesis process could be optimized to increase the yield of the compound, making it more readily available for use in experiments.
Synthesis Methods
The synthesis of 3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid involves a multi-step process. The starting material for the synthesis is 3-fluorobenzoic acid, which is first converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then treated with phenylsulfonylamine to form the desired product, this compound. The yield of the reaction is typically around 50-60%.
Scientific Research Applications
3-fluoro-2-[(phenylsulfonyl)amino]benzoic acid has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. The compound has been shown to have inhibitory effects on various enzymes, including carbonic anhydrase and aromatase. Additionally, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.
Properties
IUPAC Name |
2-(benzenesulfonamido)-3-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO4S/c14-11-8-4-7-10(13(16)17)12(11)15-20(18,19)9-5-2-1-3-6-9/h1-8,15H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJFBILBXADLOJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC=C2F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.